Cas no 2172587-18-5 (4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid)

• Product Name: 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid
• CAS No: 2172587-18-5
• MF: C₁₁H₁₈O₄S
• MW: 246.323222637177
• CID: 6480481
• PubChem ID: 165606498
• Update Time: 2025-05-19

4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid
• 2172587-18-5
• EN300-1633453

• Inchi： 1S/C11H18O4S/c12-9(13)10(3-6-16-7-4-10)11(14)2-1-5-15-8-11/h14H,1-8H2,(H,12,13)
• InChI Key： FXESYAPUIRNXFT-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CC1)C1(COCCC1)O

Computed Properties

• Exact Mass: 246.09258022g/mol
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid

4-(3-Hydroxyoxan-3-yl)Thiane-4-Carboxylic Acid: A Comprehensive Overview

4-(3-Hydroxyoxan-3-yl)thiane-4-carboxylic acid is a compound with the CAS number 2172587-18-5, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, also referred to as thiane carboxylic acid derivative, belongs to the class of heterocyclic compounds, specifically those containing sulfur atoms. The molecule's structure features a thiane ring, which is a saturated six-membered ring containing one sulfur atom and one oxygen atom, along with a hydroxyl group and a carboxylic acid group attached at specific positions.

The synthesis of 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid has been explored through various methodologies, including but not limited to, the use of thiol intermediates and subsequent oxidation or cyclization reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. Researchers have also investigated the stereochemistry of the compound, revealing that the hydroxyl group's position plays a critical role in determining its reactivity and biological activity.

One of the most promising applications of 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid lies in its potential as a building block for more complex molecules. The compound's versatility allows it to be used in the construction of bioactive agents, including antibiotics and antiviral drugs. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in viral replication, making them strong candidates for antiviral therapies.

In addition to its medicinal applications, 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid has also been studied for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property could be harnessed in the development of novel catalysts or sensors with applications in environmental monitoring and industrial processes.

The physical and chemical properties of 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure, stability, and reactivity under different conditions. For example, NMR analysis has revealed that the hydroxyl group exhibits strong hydrogen bonding capabilities, which significantly influence the compound's solubility and crystallinity.

Recent advancements in computational chemistry have further enhanced our understanding of 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid's behavior at the molecular level. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's electronic structure and reactivity under various conditions. These computational models have proven invaluable in guiding experimental designs and optimizing synthetic pathways.

In conclusion, 4-(3-hydroxyoxan-3-yl)thiane-4-carboxylic acid (CAS No. 2172587-18-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable reactivity and stability, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.